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Compound of Interest

Compound Name: SAAP Fraction 3

Cat. No.: B12382657

Get Quote

SAAP Fraction 3 is an anionic antimicrobial peptide originally isolated from ovine pulmonary

surfactant.[1][2] Its primary structure consists of a homopolymer of seven aspartic acid

residues.

Table 1: Physicochemical Properties of SAAP Fraction 3

Property Value Source

Amino Acid Sequence H-DDDDDDD-OH [1][2]

Molecular Weight 823.63 g/mol Calculated

Charge Anionic [1][2]

Origin Ovine Pulmonary Surfactant [1][2]

Biological Activity
SAAP Fraction 3 exhibits bactericidal activity, particularly against the Gram-negative

bacterium Pasteurella haemolytica.[1][2] This activity is notably dependent on the presence of

zinc ions.[1][2]
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Mechanism of Action
The bactericidal effect of SAAP Fraction 3 is rapid, with killing of P. haemolytica observed

within 30 minutes of incubation in a zinc-saline solution.[1][2] Ultrastructural analysis of bacteria

exposed to the peptide reveals flocculated intracellular constituents, suggesting a mechanism

that disrupts the internal cellular environment.[1][2] This mode of action distinguishes it from

other classes of antimicrobial peptides like the cationic defensins.[1][2]

Structure-Activity Relationship
The bactericidal potency of aspartate homopolymers, including SAAP Fraction 3, has been

shown to be inversely proportional to the number of aspartic acid residues.[1] This suggests

that the length of the poly-aspartate chain is a critical determinant of its antimicrobial efficacy.

Experimental Protocols
The following sections detail the methodologies employed in the original isolation and

characterization of SAAP Fraction 3 and related peptides as described by Brogden et al.

(1996).

Isolation of SAAP Fraction 3
The isolation of SAAP Fraction 3 from ovine pulmonary surfactant involves a multi-step

process combining centrifugation and high-performance liquid chromatography (HPLC).

Experimental Workflow for SAAP Fraction 3 Isolation
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Workflow for the isolation and identification of SAAP Fraction 3.
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Bactericidal Activity Assay
Preparation of Peptide Solutions: Peptides were dissolved in a 0.14 M NaCl solution

containing 10 µM ZnCl2 (zinc saline solution).

Bacterial Culture:P. haemolytica was cultured to the appropriate density.

Incubation: The bacterial culture was incubated with the peptide solutions.

Assessment of Viability: The number of viable bacteria was determined over time to assess

the rate and extent of killing.

Determination of MBC50: The Minimal Bactericidal Concentration required to kill 50% of the

bacteria was determined for various peptides.

Quantitative Data
The original study by Brogden et al. (1996) identified several bactericidal fractions containing

aspartate-rich peptides.

Table 2: Bactericidal Peptides Identified in Ovine Pulmonary Surfactant

Fraction Number Amino Acid Sequence

2 H-GDDDDDD-OH

3 H-DDDDDDD-OH

6 H-GADDDDD-OH

Source: Brogden et al. (1996)[1][2]

Signaling Pathways and Logical Relationships
The known mechanism of SAAP Fraction 3 is direct bactericidal action, characterized by the

disruption of intracellular components, rather than the modulation of specific signaling

pathways.

Logical Relationship of SAAP Fraction 3 Bactericidal Activity
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Logical flow of the bactericidal action of SAAP Fraction 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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